Cas no 2227766-86-9 ((2S)-2-amino-2-2-(dimethylamino)-4-fluorophenylethan-1-ol)

• Product Name: (2S)-2-amino-2-2-(dimethylamino)-4-fluorophenylethan-1-ol
• CAS No: 2227766-86-9
• MF: C₁₀H₁₅FN₂O
• MW: 198.237305879593
• CID: 6518731
• PubChem ID: 165977520
• Update Time: 2025-08-01

(2S)-2-amino-2-2-(dimethylamino)-4-fluorophenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-2-(dimethylamino)-4-fluorophenylethan-1-ol
• 2227766-86-9
• (2S)-2-amino-2-[2-(dimethylamino)-4-fluorophenyl]ethan-1-ol
• EN300-1757418

• Inchi： 1S/C10H15FN2O/c1-13(2)10-5-7(11)3-4-8(10)9(12)6-14/h3-5,9,14H,6,12H2,1-2H3/t9-/m1/s1
• InChI Key： NGODYBSVWLUIJV-SECBINFHSA-N
• SMILES： FC1C=CC(=C(C=1)N(C)C)[C@@H](CO)N

Computed Properties

• Exact Mass: 198.11684127g/mol
• Monoisotopic Mass: 198.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.5Ų

Additional information on (2S)-2-amino-2-2-(dimethylamino)-4-fluorophenylethan-1-ol

Recent Advances in the Study of (2S)-2-amino-2-2-(dimethylamino)-4-fluorophenylethan-1-ol (CAS: 2227766-86-9)

The compound (2S)-2-amino-2-2-(dimethylamino)-4-fluorophenylethan-1-ol (CAS: 2227766-86-9) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative, characterized by its unique structural features including a fluorinated aromatic ring and a dimethylamino group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a valuable candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers reported an optimized synthetic route for (2S)-2-amino-2-2-(dimethylamino)-4-fluorophenylethan-1-ol, achieving a 78% yield with high enantiomeric purity (>99% ee). The improved synthesis utilized asymmetric hydrogenation of a corresponding ketone precursor with a novel chiral ruthenium catalyst. This advancement addresses previous challenges in large-scale production and ensures consistent quality of the compound for pharmacological studies.

Pharmacological investigations have revealed that (2S)-2-amino-2-2-(dimethylamino)-4-fluorophenylethan-1-ol exhibits potent activity as a selective serotonin receptor modulator. In vitro studies demonstrated nanomolar affinity for 5-HT_2A and 5-HT_2C receptors (K_i = 12.3 nM and 8.7 nM, respectively), with minimal activity at other receptor subtypes. This selective profile suggests potential applications in neurological disorders, particularly for conditions involving serotonin dysregulation such as depression, anxiety, and schizophrenia.

Recent preclinical studies have explored the compound's blood-brain barrier permeability and pharmacokinetic properties. The fluorinated aromatic ring appears to enhance both lipophilicity and metabolic stability, resulting in favorable oral bioavailability (F = 65% in rat models) and a half-life of approximately 6 hours. These characteristics make (2S)-2-amino-2-2-(dimethylamino)-4-fluorophenylethan-1-ol particularly suitable for central nervous system targeting.

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) have identified the (2S) configuration and 4-fluoro substitution as critical for maintaining both receptor affinity and metabolic stability. Molecular docking simulations suggest that the dimethylamino group forms crucial interactions with aspartate residues in the receptor binding pocket, while the fluorophenyl moiety participates in π-π stacking interactions with aromatic amino acids.

Current research directions include the development of prodrug derivatives to further improve bioavailability and the investigation of potential antidepressant effects in animal models of chronic stress. Preliminary results from a collaboration between academic and industry researchers indicate significant reductions in depressive-like behaviors in rodent models at doses of 5-10 mg/kg, without observable sedative effects or cardiovascular side effects.

As research progresses, (2S)-2-amino-2-2-(dimethylamino)-4-fluorophenylethan-1-ol continues to demonstrate its potential as a lead compound for novel psychotherapeutic agents. Future studies will focus on comprehensive toxicological evaluation and the initiation of Phase I clinical trials, pending regulatory approval. The compound's unique combination of receptor selectivity, favorable pharmacokinetics, and synthetic accessibility positions it as a promising candidate in the ongoing search for improved neuropsychiatric medications.